Cas no 2228180-06-9 (1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228180-06-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 6318183
• PubChem ID: 165628478
• Update Time: 2025-10-29

1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-ol
• EN300-1767038
• 2228180-06-9
• 1-[2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C13H18OS/c14-13(7-8-13)6-5-10-9-15-12-4-2-1-3-11(10)12/h9,14H,1-8H2
• InChI Key： LPVWZRUZICYJFV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)CCC1(CC1)O

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-ol

Compound CAS No. 2228180-06-9: 1-(2-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)ethyl)cyclopropan-1-ol

The compound with CAS No. 2228180-06-9, known as 1-(2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethyl)cyclopropan-1-ol, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a benzothiophene moiety. The benzothiophene core is a heterocyclic aromatic compound that is known for its stability and versatility in various chemical reactions. The cyclopropane ring, on the other hand, introduces strain and reactivity, making this compound an interesting subject for both synthetic and mechanistic studies.

Recent studies have highlighted the potential of this compound in drug discovery. Its benzothiophene framework has been shown to exhibit bioactivity in several assays, particularly in the context of anti-inflammatory and antioxidant properties. Researchers have also explored the cyclopropane ring's role in enhancing the molecule's pharmacokinetic profile, making it a promising candidate for further development in therapeutic applications.

The synthesis of 1-(2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethyl)cyclopropan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiophene ring through sulfur-mediated cyclization and the subsequent installation of the cyclopropane moiety via [2+1] cycloaddition reactions. These methods have been optimized to achieve high yields and selectivity, ensuring the scalability of the synthesis process.

In terms of applications, this compound has been utilized as a building block in the construction of more complex molecules. Its benzothiophene core serves as a versatile platform for further functionalization, enabling the creation of diverse libraries of compounds for high-throughput screening. Additionally, the cyclopropane ring's reactivity has been exploited in various click chemistry reactions, further expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and conformational dynamics of this compound. Quantum mechanical calculations have revealed that the benzothiophene moiety exhibits significant electron-withdrawing effects, which influence the reactivity of the adjacent cyclopropane ring. These findings have been instrumental in guiding experimental efforts to optimize reaction conditions and improve synthetic outcomes.

Moreover, this compound has been studied for its potential role in materials science. Its unique structure makes it a candidate for use in organic electronics and optoelectronic devices. Preliminary experiments have shown that films made from this compound exhibit interesting optical and electronic properties, suggesting its potential application in light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, 1-(2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethyl)cyclopropan-1-ol (CAS No. 2228180-06